Cas no 1260673-29-7 (ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate)

• Product Name: ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate
• CAS No: 1260673-29-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD15474013
• CID: 2125989
• PubChem ID: 58160340
• Update Time: 2025-10-29

ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate
• AKOS011247036
• DB-342646
• SS-4711
• ethyl 2-(2-methyl-4-oxo-6,7-dihydro-5H-indol-1-yl)acetate
• ETHYL2-(2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-1-YL)ACETATE
• ICSNYEOMOVSDFC-UHFFFAOYSA-N
• MFCD15474013
• ETHYL 2-(2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-1-YL)ACETATE
• Ethyl(2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate
• (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)-acetic acid ethyl ester
• SCHEMBL1055360
• CS-0361377
• 1260673-29-7

• MDL： MFCD15474013
• Inchi： 1S/C13H17NO3/c1-3-17-13(16)8-14-9(2)7-10-11(14)5-4-6-12(10)15/h7H,3-6,8H2,1-2H3
• InChI Key： ICSNYEOMOVSDFC-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C=C(C)N2CC(=O)OCC

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.3Ų

Additional information on ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate

Comprehensive Overview of Ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate (CAS No. 1260673-29-7)

Ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate (CAS No. 1260673-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative of tetrahydroindole is characterized by its 2-methyl-4-oxo moiety and an ethyl acetate side chain, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and applications in drug discovery, making it a topic of interest in modern scientific discourse.

The compound's molecular structure features a tetrahydroindole core, a scaffold frequently encountered in bioactive molecules. This structural motif is associated with diverse biological activities, which explains why ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate is often explored in the context of medicinal chemistry and pharmacophore design. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such heterocyclic compounds, as they serve as key intermediates in the development of novel therapeutic agents. Users frequently search for terms like "indole derivatives in drug development" or "synthetic routes for tetrahydroindole esters," reflecting the growing demand for specialized knowledge in this area.

From a synthetic perspective, CAS No. 1260673-29-7 is typically prepared through multi-step organic reactions, including cyclization and esterification processes. The compound's ethyl acetate group enhances its solubility in organic solvents, facilitating its use in further chemical transformations. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-value applications, such as API synthesis or material science.

In addition to its pharmaceutical relevance, ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate has also been investigated for its potential in agrochemical research and flavor/fragrance industries. The indole scaffold is known to exhibit pesticidal and herbicidal properties, aligning with the increasing focus on sustainable agriculture and green chemistry. Furthermore, its ester functionality makes it a candidate for modifying aroma profiles, a topic of interest in cosmetic science and food technology.

The growing emphasis on patent literature and intellectual property surrounding heterocyclic compounds like CAS No. 1260673-29-7 underscores its commercial significance. Companies and academic institutions actively file patents for novel derivatives and applications, driving innovation in this niche. Searches related to "indole-based patents" or "tetrahydroindole market trends" reflect the compound's economic potential and the need for up-to-date industry insights.

In conclusion, ethyl (2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-1-yl)acetate represents a versatile and valuable compound in both research and industrial settings. Its structural features and broad applicability make it a subject of ongoing investigation, particularly in fields like drug discovery, agrochemical development, and specialty chemicals. As scientific advancements continue to unfold, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.